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Compound of Interest

Compound Name: Pantasept

Cat. No.: B1178882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the effective disinfection of sterile cell

culture hoods using Pantasept, a broad-spectrum disinfectant. Adherence to this protocol is

crucial for maintaining an aseptic environment and ensuring the integrity of cell cultures.

Introduction to Pantasept
Pantasept is a professional-grade disinfectant designed for surfaces and objects in

environments requiring a high degree of sterility, such as medical, technical, and industrial

settings.[1] Its formulation is effective against a wide range of microorganisms, including

bacteria, fungi, and viruses, making it a suitable choice for the stringent requirements of a cell

culture laboratory.[1]

Chemical Composition
Pantasept's efficacy stems from a synergistic combination of active ingredients:

Isopropanol (420 mg/g): A rapid-acting alcohol that denatures microbial proteins.

Glyoxal (0.4 mg/g): An aldehyde that contributes to the broad-spectrum antimicrobial activity.

Quaternary Ammonium Compound (Quat) (0.5 mg/g): A cationic surfactant that disrupts

microbial cell membranes.
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Mechanism of Action
The antimicrobial action of Pantasept is multi-pronged, targeting essential structures and

functions of microorganisms. Isopropanol rapidly denatures proteins, leading to loss of function

and cell death. Glyoxal, an aldehyde, cross-links proteins and nucleic acids, inactivating the

microbe. The quaternary ammonium compound disrupts the integrity of the cell membrane,

causing leakage of cellular contents. This combined action ensures a broad spectrum of activity

and reduces the likelihood of microbial resistance.

Quantitative Efficacy Data
The following table summarizes the antimicrobial efficacy of the active components found in

Pantasept against common cell culture contaminants. It is important to note that this data is

based on the individual active ingredients and the complete Pantasept formulation may exhibit

different efficacy. A log reduction of ≥ 4 is generally considered evidence of sufficient virucidal

activity, while a log reduction of ≥ 5 is the standard for bactericidal efficacy and ≥ 4 for

fungicidal efficacy.[2][3]
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Microorganism Type
Active

Ingredient
Contact Time Log Reduction

Staphylococcus

aureus

Gram-positive

Bacteria

70% Isopropyl

Alcohol
5 minutes > 6.88

Pseudomonas

aeruginosa

Gram-negative

Bacteria

70% Isopropyl

Alcohol
1 minute > 7.4

Candida albicans Yeast (Fungus)
70% Isopropyl

Alcohol
1 minute > 6.4

Aspergillus

brasiliensis
Mold (Fungus)

70% Isopropyl

Alcohol
- Lower efficacy

Enveloped

Viruses (e.g.,

HIV, HBV,

Influenza)

Virus Pantasept ≥ 30 seconds Effective

Candida Fungus Pantasept ≥ 5 minutes Effective

Bacteria

(including Tbc)
Bacteria Pantasept ≥ 5 minutes Effective

Experimental Protocols
This section details the standard operating procedure for the routine disinfection of a sterile cell

culture hood using Pantasept.

Materials
Pantasept disinfectant spray

Sterile, lint-free wipes

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Routine Disinfection of Cell Culture Hood
3.2.1. Preparation of the Cell Culture Hood
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Ensure the cell culture hood's blower is turned on and has been running for at least 10-15

minutes to establish a stable airflow.

Remove all items from the interior of the hood, including media bottles, pipette boxes, and

waste containers.

Wipe down the exterior of all items to be placed back into the hood with a disinfectant like

70% ethanol before setting them aside on a clean surface.

3.2.2. Application of Pantasept

Holding the Pantasept spray bottle approximately 20-30 cm from the surface, generously

spray the interior surfaces of the cell culture hood.

Ensure complete coverage of the back wall, side walls, and the work surface.

Pay special attention to corners and edges where contaminants may accumulate.

3.2.3. Contact Time

Allow the Pantasept to remain on the surfaces for the recommended contact time to ensure

complete disinfection.

For general bactericidal and fungicidal activity, a minimum contact time of 5 minutes is

required.[1]

For virucidal activity against enveloped viruses, a minimum contact time of 30 seconds is

sufficient.[1]

3.2.4. Wiping and Final Preparation

After the appropriate contact time has elapsed, use sterile, lint-free wipes to wipe down all

sprayed surfaces.

Start with the back wall, wiping from top to bottom.

Proceed to the side walls, wiping from top to bottom.
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Finally, wipe the work surface from the back to the front.

Allow the surfaces to air dry completely before reintroducing any materials into the hood.

Wipe down all items being returned to the hood with a disinfectant before placing them

inside.

Visualizations
Disinfection Workflow
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Start: Prepare for Disinfection

1. Prepare Hood:
- Turn on blower

- Remove all items

2. Apply Pantasept:
- Spray all interior surfaces

3. Adhere to Contact Time:
- 5 min for bacteria/fungi

- 30 sec for viruses

4. Wipe Surfaces:
- Use sterile, lint-free wipes
- Wipe from back to front

5. Air Dry:
- Allow surfaces to dry completely

6. Reintroduce Items:
- Wipe down all items before placing them back

End: Hood is Disinfected

Click to download full resolution via product page

Caption: Workflow for Cell Culture Hood Disinfection with Pantasept.
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Mechanism of Action of Pantasept's Active Ingredients

Pantasept

Isopropanol Glyoxal Quaternary Ammonium Compound

Protein Denaturation Cross-linking of Proteins
and Nucleic Acids Cell Membrane Disruption

Microbial Cell Death

Click to download full resolution via product page

Caption: Synergistic Mechanism of Action of Pantasept's Active Ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Pantasept in Sterile
Cell Culture Hood Disinfection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1178882#pantasept-protocol-for-sterile-cell-culture-
hood-disinfection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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